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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B12349398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of TPU-
0037C, a metabolite of the marine actinomycete S. platensis with activity against Gram-positive

bacteria, including methicillin-resistant S. aureus (MRSA).[1][2]

Introduction
TPU-0037C, also known as 8-Dehydroxy-30-demethyllydicamycin, is a structural analog of

lydicamycin.[3][4] Accurate preparation of a stock solution is the first critical step for in vitro and

in vivo studies investigating its biological activity. This protocol outlines the necessary steps to

ensure the accurate and consistent preparation of a TPU-0037C stock solution.

Compound Information
A summary of the key chemical and physical properties of TPU-0037C is provided in the table

below.
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Property Value Reference

Molecular Formula C46H72N4O9 [1]

Molecular Weight 825.1 g/mol [1][3][4]

Appearance Colorless film [3]

Purity >95% [1][4]

CAS Number 485815-61-0 [1][3][4]

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol
[1][3]

Storage Temperature -20°C [1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TPU-0037C in dimethyl

sulfoxide (DMSO).

Materials:

TPU-0037C (provided as a film)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate TPU-0037C: Before opening, allow the vial containing the TPU-0037C film to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture, which could affect the compound's stability.
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Calculate the required volume of DMSO: To prepare a 10 mM stock solution, the required

volume of DMSO can be calculated using the following formula:

Volume (L) = (Mass of TPU-0037C (g)) / (Molecular Weight ( g/mol ) x Desired Concentration

(mol/L))

For example, to resuspend 1 mg of TPU-0037C:

Mass = 0.001 g

Molecular Weight = 825.1 g/mol

Desired Concentration = 0.010 mol/L (10 mM)

Volume (L) = 0.001 g / (825.1 g/mol * 0.010 mol/L) = 0.000121 L = 121 µL

Dissolve the compound: Add the calculated volume of anhydrous DMSO to the vial

containing the TPU-0037C film.

Ensure complete dissolution: Cap the vial tightly and vortex thoroughly for at least 30-60

seconds to ensure the compound is completely dissolved. Visually inspect the solution to

confirm that no particulate matter remains.

Aliquot and store: For ease of use and to minimize freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the TPU-0037C stock

solution.
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Caption: Workflow for preparing TPU-0037C stock solution.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling chemical compounds.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Perform all work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for TPU-0037C for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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